2-[1-(4-ethoxybenzyl)-4-(4-methylbenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-[(4-ethoxyphenyl)methyl]-4-[(4-methylphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C23H32N2O2/c1-3-27-23-10-8-21(9-11-23)17-25-14-13-24(18-22(25)12-15-26)16-20-6-4-19(2)5-7-20/h4-11,22,26H,3,12-18H2,1-2H3
• InChI Key: ROICTFNFRVEQMK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCN(CC2CCO)CC3=CC=C(C=C3)C
• Molecular Formula: C23H32N2O2
• Molecular Weight: 368.5 g/mol

Description

2-[1-(4-ethoxybenzyl)-4-(4-methylbenzyl)-2-piperazinyl]ethanol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of 2-[1-(4-ethoxybenzyl)-4-(4-methylbenzyl)-2-piperazinyl]ethanol is not fully understood. However, it is believed to work by modulating the levels of certain neurotransmitters in the brain, such as dopamine and serotonin.
Biochemical and Physiological Effects:
Studies have shown that this compound has a significant impact on the levels of various biochemical markers in the brain. It has been shown to increase the levels of dopamine and serotonin, which are neurotransmitters that play a crucial role in regulating mood and behavior.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[1-(4-ethoxybenzyl)-4-(4-methylbenzyl)-2-piperazinyl]ethanol in lab experiments is its high potency. This compound has been shown to have a strong effect on the levels of various neurotransmitters, making it an ideal candidate for studying the mechanisms of action of certain drugs. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-[1-(4-ethoxybenzyl)-4-(4-methylbenzyl)-2-piperazinyl]ethanol. One area of research could focus on the development of new drugs based on this compound for the treatment of various diseases. Another direction could be to study the long-term effects of this compound on the brain and its potential for addiction. Additionally, further studies could investigate the potential use of this compound as a tool for studying the mechanisms of action of other drugs.
In conclusion, this compound is a promising compound that has shown potential therapeutic applications in various studies. Its high potency and impact on neurotransmitter levels make it an ideal candidate for studying the mechanisms of action of certain drugs. However, further research is needed to fully understand its mechanisms of action and potential for long-term use.

Synthesis Methods

The synthesis of 2-[1-(4-ethoxybenzyl)-4-(4-methylbenzyl)-2-piperazinyl]ethanol involves the reaction of 4-ethoxybenzyl chloride and 4-methylbenzyl chloride with piperazine in the presence of a base. The resulting product is then reduced with sodium borohydride to obtain the final compound.

Scientific Research Applications

2-[1-(4-ethoxybenzyl)-4-(4-methylbenzyl)-2-piperazinyl]ethanol has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases such as depression, anxiety, and schizophrenia. The compound has also been studied for its antipsychotic and analgesic effects.